Cas no 1248489-19-1 ({2-2-(dimethylamino)ethoxypyridin-4-yl}methanamine)

• Product Name: {2-2-(dimethylamino)ethoxypyridin-4-yl}methanamine
• CAS No: 1248489-19-1
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 4580889
• PubChem ID: 61104777
• Update Time: 2025-10-19

{2-2-(dimethylamino)ethoxypyridin-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2-[2-(dimethylamino)ethoxy]pyridin-4-yl}methanamine
• 4-Pyridinemethanamine, 2-[2-(dimethylamino)ethoxy]-
• {2-2-(dimethylamino)ethoxypyridin-4-yl}methanamine

• Inchi： 1S/C10H17N3O/c1-13(2)5-6-14-10-7-9(8-11)3-4-12-10/h3-4,7H,5-6,8,11H2,1-2H3
• InChI Key： WXPHTCBFVUEGGB-UHFFFAOYSA-N
• SMILES： C1(OCCN(C)C)=NC=CC(CN)=C1

Additional information on {2-2-(dimethylamino)ethoxypyridin-4-yl}methanamine

Recent Advances in the Study of 1248489-19-1 and {2-2-(dimethylamino)ethoxypyridin-4-yl}methanamine: A Comprehensive Research Brief

The chemical compound 1248489-19-1 and its derivative, {2-2-(dimethylamino)ethoxypyridin-4-yl}methanamine, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential therapeutic applications, particularly in the context of targeted drug delivery and enzyme inhibition. This research brief aims to synthesize the latest findings and provide a comprehensive overview of their biological activity, mechanisms of action, and potential clinical applications.

Recent studies have highlighted the role of 1248489-19-1 as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the pyridine ring and dimethylaminoethoxy side chain, make it a versatile scaffold for drug development. The derivative, {2-2-(dimethylamino)ethoxypyridin-4-yl}methanamine, has shown promise in preclinical studies as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding interactions with target proteins.

One of the most notable findings in recent literature is the compound's ability to selectively inhibit certain kinases, which are often implicated in cancer progression. In vitro assays have demonstrated significant reduction in tumor cell proliferation when treated with {2-2-(dimethylamino)ethoxypyridin-4-yl}methanamine, suggesting its potential as an anticancer agent. Furthermore, its pharmacokinetic properties, including bioavailability and metabolic stability, have been characterized in animal models, providing a solid foundation for future clinical trials.

Another area of interest is the compound's application in neurodegenerative diseases. Preliminary data indicate that 1248489-19-1 and its derivatives may cross the blood-brain barrier and exhibit neuroprotective effects. This has sparked investigations into their use for conditions such as Alzheimer's and Parkinson's disease. However, further studies are needed to fully understand the mechanisms underlying these effects and to optimize the compound's efficacy and safety profile.

In conclusion, the research on 1248489-19-1 and {2-2-(dimethylamino)ethoxypyridin-4-yl}methanamine is still in its early stages, but the preliminary results are highly promising. The compounds' unique chemical properties and biological activities position them as potential candidates for a variety of therapeutic applications. Future research should focus on refining their synthesis, improving their selectivity, and conducting rigorous clinical evaluations to translate these findings into viable treatments.